Cas no 332100-31-9 (<br>2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methoxy-phenyl) -acetamide)

• Product Name: <br>2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methoxy-phenyl) -acetamide
• CAS No: 332100-31-9
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 3069981
• PubChem ID: 1115238
• Update Time: 2025-04-21

<br>2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methoxy-phenyl) -acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methoxy-phenyl) -acetamide
• AG-690/13507524
• 2-((5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-methoxyphenyl)acetamide
• AKOS000564389
• 2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methoxy-phenyl)-acetamide
• 332100-31-9
• 2-{[5-(2-HYDROXYPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}-N-(2-METHOXYPHENYL)ACETAMIDE

• MDL： MFCD01817417
• Inchi： 1S/C17H15N3O4S/c1-23-14-9-5-3-7-12(14)18-15(22)10-25-17-20-19-16(24-17)11-6-2-4-8-13(11)21/h2-9,21H,10H2,1H3,(H,18,22)
• InChI Key： SYZIVBDQCBKMAG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2O)O1)CC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 357.07832714Da
• Monoisotopic Mass: 357.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų